Cas no 1261827-20-6 (3-Iodo-5-(trifluoromethyl)benzyl chloride)

3-Iodo-5-(trifluoromethyl)benzyl chloride is a versatile halogenated aromatic compound used primarily as an intermediate in organic synthesis. Its key structural features—an iodo substituent and a trifluoromethyl group—enhance reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the benzyl chloride moiety allows for further functionalization. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. This compound's well-defined reactivity profile and stability under standard handling conditions make it a reliable building block for constructing complex molecules. It is typically handled under inert conditions to preserve its integrity.
3-Iodo-5-(trifluoromethyl)benzyl chloride structure
1261827-20-6 structure
Product Name:3-Iodo-5-(trifluoromethyl)benzyl chloride
CAS No:1261827-20-6
MF:C8H5ClF3I
MW:320.477984189987
CID:4981947
Update Time:2025-06-26

3-Iodo-5-(trifluoromethyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

    • AB75670
    • 3-IODO-5-(TRIFLUOROMETHYL)BENZYL CHLORIDE
    • 1-(CHLOROMETHYL)-3-IODO-5-(TRIFLUOROMETHYL)BENZENE
    • 3-Iodo-5-(trifluoromethyl)benzyl chloride
    • Inchi: 1S/C8H5ClF3I/c9-4-5-1-6(8(10,11)12)3-7(13)2-5/h1-3H,4H2
    • InChI Key: HAVQHJWIZDFUMS-UHFFFAOYSA-N
    • SMILES: IC1C=C(CCl)C=C(C(F)(F)F)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 171
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0

3-Iodo-5-(trifluoromethyl)benzyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013010454-1g
3-Iodo-5-(trifluoromethyl)benzyl chloride
1261827-20-6 97%
1g
1,504.90 USD 2021-06-25

Additional information on 3-Iodo-5-(trifluoromethyl)benzyl chloride

Professional Introduction to Compound with CAS No. 1261827-20-6 and Product Name: 3-Iodo-5-(trifluoromethyl)benzyl chloride

The compound with the CAS number 1261827-20-6 and the product name 3-Iodo-5-(trifluoromethyl)benzyl chloride represents a significant advancement in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its unique structural and electronic properties, has garnered considerable attention due to its versatile applications in drug development and molecular synthesis. The presence of both an iodo substituent and a trifluoromethyl group on a benzyl chloride backbone imparts distinct reactivity and functionality, making it a valuable intermediate in various chemical transformations.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for specialized building blocks that can facilitate the rapid and efficient synthesis of complex molecules. 3-Iodo-5-(trifluoromethyl)benzyl chloride stands out as one such compound, offering a combination of reactivity that is highly conducive to constructing biologically active scaffolds. The iodo group, for instance, serves as an excellent handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in the formation of carbon-carbon bonds in drug molecules. Meanwhile, the trifluoromethyl group is renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a cornerstone in medicinal chemistry.

One of the most compelling aspects of 3-Iodo-5-(trifluoromethyl)benzyl chloride is its role in the synthesis of novel therapeutic agents. Researchers have leveraged this compound to develop innovative approaches for constructing heterocyclic frameworks, which are prevalent in many pharmacologically active compounds. For instance, studies have demonstrated its utility in generating fused ring systems such as benzodiazepines and quinolines, which are known for their therapeutic efficacy in treating neurological disorders. The trifluoromethyl group, in particular, has been shown to enhance the binding interactions between drug candidates and their target proteins, thereby improving their overall pharmacological profile.

The compound's reactivity also makes it an attractive candidate for exploring new synthetic methodologies. Recent advancements in transition-metal catalysis have enabled the development of more efficient routes for incorporating functional groups into organic molecules. 3-Iodo-5-(trifluoromethyl)benzyl chloride has been employed in these reactions to introduce diverse substituents at specific positions within the benzene ring, thereby expanding the chemical space available for drug discovery. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter the biological activity of a molecule.

Furthermore, the application of computational chemistry has further enhanced our understanding of how 3-Iodo-5-(trifluoromethyl)benzyl chloride behaves in different reaction conditions. Molecular modeling studies have provided insights into its electronic structure and how it interacts with other molecules during chemical transformations. These insights have not only guided experimental design but also predicted potential side reactions, allowing researchers to optimize synthetic protocols with greater precision. Such computational approaches are becoming increasingly integral to modern drug development pipelines.

The versatility of 3-Iodo-5-(trifluoromethyl)benzyl chloride extends beyond pharmaceutical applications; it has also found utility in materials science and agrochemical research. In materials science, for example, this compound has been used to synthesize polymers with tailored electronic properties, which are essential for developing advanced electronic devices. The presence of both halogenated and fluorinated groups allows for fine-tuning of polymer characteristics such as conductivity and thermal stability.

In agrochemicals, the compound has been incorporated into the synthesis of novel pesticides and herbicides. The trifluoromethyl group's ability to enhance metabolic resistance against degradation by environmental factors makes it particularly valuable in this context. Researchers have utilized 3-Iodo-5-(trifluoromethyl)benzyl chloride to create compounds that exhibit improved efficacy while maintaining environmental safety profiles.

The future prospects for 3-Iodo-5-(trifluoromethyl)benzyl chloride are promising, with ongoing research aimed at uncovering even more innovative applications. As our understanding of molecular interactions continues to evolve, so too will our ability to harness this compound's potential. Collaborative efforts between academia and industry are expected to drive further breakthroughs, paving the way for next-generation therapeutics and materials.

In conclusion,3-Iodo-5-(trifluoromethyl)benzyl chloride (CAS No. 1261827-20-6) represents a cornerstone in modern synthetic chemistry with far-reaching implications across multiple disciplines. Its unique structural features make it an indispensable tool for researchers seeking to push the boundaries of molecular design and function.

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